3-(2-Oxo-1,2-dihydro-benzo[cd]indole-6-sulfonylamino)-benzoic acid

• Molecular Formula: C18H12N2O5S
• Molecular Weight: 368.4 g/mol
• IUPAC Name: 3-[(2-oxo-1H-benzo[cd]indol-6-yl)sulfonylamino]benzoic acid
• InChI: InChI=1S/C18H12N2O5S/c21-17-13-6-2-5-12-15(8-7-14(19-17)16(12)13)26(24,25)20-11-4-1-3-10(9-11)18(22)23/h1-9,20H,(H,19,21)(H,22,23)
• InChI Key: CBBBIOWCJXFRSF-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)NS(=O)(=O)C2=C3C=CC=C4C3=C(C=C2)NC4=O)C(=O)O

Description

3-(2-Oxo-1,2-dihydro-benzo[cd]indole-6-sulfonylamino)-benzoic acid, also known as K252a, is a natural product isolated from the fermentation broth of the Nocardiopsis species. It is a potent inhibitor of protein kinases, specifically targeting the receptor tyrosine kinases (RTKs) and serine/threonine kinases (STKs). K252a has been widely used in scientific research for its ability to selectively inhibit various kinases and its potential therapeutic applications.

Mechanism of Action

3-(2-Oxo-1,2-dihydro-benzo[cd]indole-6-sulfonylamino)-benzoic acid acts as a competitive inhibitor of ATP binding to the kinase domain of its target kinases. It binds to the kinase domain and prevents the transfer of phosphate groups from ATP to the substrate, thereby inhibiting kinase activity. 3-(2-Oxo-1,2-dihydro-benzo[cd]indole-6-sulfonylamino)-benzoic acid has been shown to have a high affinity for the ATP-binding site of kinases, making it a potent inhibitor of several kinases.
Biochemical and Physiological Effects:
3-(2-Oxo-1,2-dihydro-benzo[cd]indole-6-sulfonylamino)-benzoic acid has been shown to have a wide range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by inhibiting the activity of the Trk family of RTKs. 3-(2-Oxo-1,2-dihydro-benzo[cd]indole-6-sulfonylamino)-benzoic acid has also been shown to inhibit the activity of several other kinases, including PKC, PKA, and MAPK, which are involved in various cellular processes. In addition, 3-(2-Oxo-1,2-dihydro-benzo[cd]indole-6-sulfonylamino)-benzoic acid has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

3-(2-Oxo-1,2-dihydro-benzo[cd]indole-6-sulfonylamino)-benzoic acid has several advantages for lab experiments. It is a potent and selective inhibitor of several kinases, making it a useful tool for studying kinase signaling pathways. 3-(2-Oxo-1,2-dihydro-benzo[cd]indole-6-sulfonylamino)-benzoic acid is also a natural product, which makes it a more attractive option for drug development compared to synthetic compounds. However, 3-(2-Oxo-1,2-dihydro-benzo[cd]indole-6-sulfonylamino)-benzoic acid has some limitations, including its low solubility in water and its potential toxicity at high concentrations. Careful dosing and solubilization methods are required to ensure accurate and reliable results.

Future Directions

There are several future directions for research involving 3-(2-Oxo-1,2-dihydro-benzo[cd]indole-6-sulfonylamino)-benzoic acid. One area of interest is the development of new analogs and derivatives of 3-(2-Oxo-1,2-dihydro-benzo[cd]indole-6-sulfonylamino)-benzoic acid with improved pharmacological properties. Another area of interest is the identification of new kinases and signaling pathways that are targeted by 3-(2-Oxo-1,2-dihydro-benzo[cd]indole-6-sulfonylamino)-benzoic acid. Additionally, 3-(2-Oxo-1,2-dihydro-benzo[cd]indole-6-sulfonylamino)-benzoic acid has potential therapeutic applications in several diseases, including cancer and neurodegenerative diseases, and further research is needed to explore its potential in these areas.

Synthesis Methods

The synthesis of 3-(2-Oxo-1,2-dihydro-benzo[cd]indole-6-sulfonylamino)-benzoic acid involves several steps starting from the precursor 2,3-dihydro-1H-indole. The key step involves the reaction of the indole with sulfonyl chloride to form the sulfonylindole intermediate, which is then coupled with 3-aminobenzoic acid to form 3-(2-Oxo-1,2-dihydro-benzo[cd]indole-6-sulfonylamino)-benzoic acid. The final product is purified through multiple chromatographic techniques.

Scientific Research Applications

3-(2-Oxo-1,2-dihydro-benzo[cd]indole-6-sulfonylamino)-benzoic acid has been extensively used in scientific research to study various biological processes and signaling pathways. It has been shown to inhibit the activity of several kinases, including the Trk family of RTKs, which are involved in the growth and survival of neurons. 3-(2-Oxo-1,2-dihydro-benzo[cd]indole-6-sulfonylamino)-benzoic acid has also been used to study the role of kinases in cancer, inflammation, and other diseases.